Cas no 14627-04-4 (Ethanamine,2-[(5-chloro-2-benzoxazolyl)thio]-N,N-diethyl-, hydrochloride (1:1))

• Product Name: Ethanamine,2-[(5-chloro-2-benzoxazolyl)thio]-N,N-diethyl-, hydrochloride (1:1)
• CAS No: 14627-04-4
• MF: C₁₃H₁₈Cl₂N₂OS
• MW: 321.265820026398
• CID: 191993
• PubChem ID: 26781
• Update Time: 2025-04-19

Ethanamine,2-[(5-chloro-2-benzoxazolyl)thio]-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[(5-chloro-2-benzoxazolyl)thio]-N,N-diethyl-, hydrochloride (1:1)
• 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]ethyl-diethylazanium,chloride
• BENZOXAZOLE, 5-CHLORO-2-((2-(DIETHYLAMINO)ETHYL)THIO)-, MONOHYDROCHLORIDE
• 14627-04-4
• 5-Chloro-2-((2-(diethylamino)ethyl)thio)benzoxazole hydrochloride

• Inchi： 1S/C13H17ClN2OS.ClH/c1-3-16(4-2)7-8-18-13-15-11-9-10(14)5-6-12(11)17-13;/h5-6,9H,3-4,7-8H2,1-2H3;1H
• InChI Key： GLPGZBRWPMDKQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(O2)SCC[NH+](CC)CC.[Cl-]

Computed Properties

• Exact Mass: 301.911
• Monoisotopic Mass: 320.0516898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 31.93